Cas no 1260814-20-7 (4-cyano-2-iodo-benzoic acid)

• Product Name: 4-cyano-2-iodo-benzoic acid
• CAS No: 1260814-20-7
• MF: C₈H₄INO₂
• MW: 273.027334213257
• MDL: MFCD11847004
• CID: 829981
• PubChem ID: 53404296
• Update Time: 2025-04-19

4-cyano-2-iodo-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-iodobenzoic acid
• 4-cyano-2-iodo-benzoic acid
• DS-16664
• Benzoic acid, 4-cyano-2-iodo-
• 1260814-20-7
• 4-CYANO-2-IODOBENZOICACID
• AKOS016004422
• DTXSID40695358
• SCHEMBL13283750
• MFCD11847004
• PB48781

• MDL： MFCD11847004
• Inchi： 1S/C8H4INO2/c9-7-3-5(4-10)1-2-6(7)8(11)12/h1-3H,(H,11,12)
• InChI Key： OWTQANSUZFJZRT-UHFFFAOYSA-N
• SMILES： IC1C=C(C#N)C=CC=1C(=O)O

Computed Properties

• Exact Mass: 272.92868g/mol
• Monoisotopic Mass: 272.92868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 61.1Ų

4-cyano-2-iodo-benzoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C